Cas no 1538680-70-4 (2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride)

• Product Name: 2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride
• CAS No: 1538680-70-4
• MF: C₁₃H₁₅ClN₂O₂S
• MW: 298.788400888443
• CID: 4552099
• Update Time: 2025-10-28

2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Aminophenyl)propan-2-yl]-4-thiazolecarboxylic Acid Hydrochloride
• 2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride

• Inchi： 1S/C13H14N2O2S.ClH/c1-13(2,8-3-5-9(14)6-4-8)12-15-10(7-18-12)11(16)17;/h3-7H,14H2,1-2H3,(H,16,17);1H
• InChI Key： YFTSOXQSRLIVTG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1)(C1SC=C(C(=O)O)N=1)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride

2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1538680-70-4, known as 2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of pharmaceuticals and organic chemistry. This compound is notable for its unique structure, which combines a thiazole ring, an amino group, and a carboxylic acid moiety. The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which contributes to the compound's stability and reactivity. The amino group attached to the phenyl ring enhances its biological activity, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a modulator of ion channels, which are critical for cellular communication and signaling. The compound's ability to interact with these channels suggests its potential in treating conditions such as epilepsy, pain, and cardiovascular diseases. Additionally, its antioxidant properties have been investigated, indicating its role in combating oxidative stress and inflammation, which are implicated in numerous chronic diseases.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The key steps include the formation of the thiazole ring through cyclization reactions, followed by the introduction of the amino group via nucleophilic substitution or coupling reactions. The final step involves the conversion of the carboxylic acid into its hydrochloride salt form, which enhances its solubility and bioavailability. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

In terms of applications, 2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride has shown promise in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) is particularly advantageous for delivering therapeutic agents to the central nervous system (CNS). Furthermore, its selective binding affinity for certain receptors has been leveraged in designing novel drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed its potential interactions with key enzymes and proteins involved in disease pathways. These insights have facilitated the design of analogs with enhanced pharmacodynamic profiles, paving the way for future clinical trials.

In conclusion, 2-(4-Aminophenyl)propan-2-yl-4-thiazolecarboxylic Acid Hydrochloride represents a cutting-edge molecule with diverse applications in drug development and chemical research. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in advancing medical science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapies addressing unmet medical needs.